Cas no 2680872-12-0 (1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2680872-12-0
• MF: C₉H₁₀F₃NO₄
• MW: 253.175213336945
• CID: 6406924
• PubChem ID: 165934553
• Update Time: 2025-06-08

1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680872-12-0
• 1-[(trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• EN300-7128166
• 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

• Inchi： 1S/C9H10F3NO4/c10-9(11,12)5(14)13-3-8-1-7(2-8,4-17-8)6(15)16/h1-4H2,(H,13,14)(H,15,16)
• InChI Key： GTPIEDVNZCLGTE-UHFFFAOYSA-N
• SMILES： FC(C(NCC12CC(C(=O)O)(CO1)C2)=O)(F)F

Computed Properties

• Exact Mass: 253.05619229g/mol
• Monoisotopic Mass: 253.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2680872-12-0 and Product Name: 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

Compound with the CAS number 2680872-12-0 and the product name 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure and unique functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a trifluoroacetamido moiety and a bicyclo[2.1.1]hexane scaffold imparts distinct chemical properties that make it a valuable candidate for further exploration.

The bicyclo[2.1.1]hexane core is a well-studied motif in organic chemistry, known for its rigid three-membered ring system that can influence the conformational flexibility and electronic properties of attached functional groups. In the case of this compound, the integration of a trifluoroacetamido group introduces electron-withdrawing effects and potential hydrogen bonding capabilities, which can modulate the compound's reactivity and interactions with biological targets. This combination of structural features makes it an intriguing subject for synthetic chemists and pharmacologists alike.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design and optimize compounds like 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid with greater efficiency. Molecular modeling studies suggest that the trifluoromethyl group enhances lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the oxygen-containing heterocycles in the bicyclic system may contribute to favorable interactions with biological macromolecules, such as enzymes or receptors.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural complexity of bicyclo[2.1.1]hexane derivatives has been leveraged to create molecules with enhanced binding affinity and selectivity. For instance, derivatives of this class have shown promise in inhibiting specific enzymes implicated in inflammatory diseases and cancer pathways. The trifluoroacetamido substituent further enhances these properties by providing additional interaction points with target proteins.

One particularly exciting application area is the design of protease inhibitors, where the rigid bicyclic framework can mimic natural substrate structures while incorporating pharmacophores that enhance binding affinity. The trifluoromethyl group's ability to stabilize transition states through electronic effects makes it an attractive moiety for such applications. Current research is exploring how modifications to this scaffold can improve potency against targets like matrix metalloproteinases (MMPs) or cathepsins, which play roles in tissue degradation and inflammation.

The synthesis of 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid presents unique challenges due to its strained ring system and multiple functional groups. However, recent methodological improvements in asymmetric synthesis have made it feasible to construct such complex molecules with high enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry dictates biological activity. Catalytic strategies employing chiral auxiliaries or transition metals have enabled efficient access to enantiomerically pure intermediates, streamlining the synthetic route.

From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before moving into clinical trials. Preclinical studies often focus on evaluating pharmacokinetic parameters, such as bioavailability and metabolic stability, as well as toxicological profiles to ensure that they are suitable for human use. The trifluoroacetamido group's stability under various physiological conditions is a key consideration in these assessments.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 2680872-12-0 by predicting their potential biological activities based on structural features alone. These computational tools can rapidly screen large libraries of compounds for those with optimal properties before experimental validation becomes necessary. Such approaches have already been instrumental in identifying novel therapeutic agents targeting neglected diseases.

Future directions for research on this compound may include exploring its derivatives as probes for understanding biological pathways or as lead compounds for covalent inhibitors—a strategy gaining traction for addressing difficult-to-target enzymes or proteins involved in disease processes like cancer or neurodegeneration. The versatility of the trifluoroacetamido group allows for further functionalization through strategies like palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, enabling access to diverse chemical space.

In conclusion,2680872-12-0, featuring the product name 1-[(Trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, exemplifies how structural innovation can drive progress in pharmaceutical chemistry by combining challenging scaffolds with functional groups that enhance both potency and selectivity against biological targets. As research continues to uncover new synthetic methodologies and computational tools for drug design,this class of compounds will undoubtedly remain at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs worldwide.